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Compound of Interest

1-Phenylcyclopentanecarboxylic
Compound Name: d
aci

Cat. No.: B1362486

Essential Safety and Handling Guide for 1-
Phenylcyclopentanecarboxylic Acid

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1-
Phenylcyclopentanecarboxylic acid. Adherence to these procedures is vital for ensuring a
safe laboratory environment.

Chemical Safety and Hazard Information

1-Phenylcyclopentanecarboxylic acid (CAS No. 77-55-4) is a compound that requires
careful handling due to its potential health hazards. According to safety data sheets, it can
cause skin irritation, serious eye irritation, and may lead to respiratory irritation.[1][2][3]
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Identifier Value

CAS Number 77-55-4
Molecular Formula C12H1402
Molecular Weight 190.24 g/mol

H315: Causes skin irritationH319: Causes
GHS Hazard Statements serious eye irritationH335: May cause

respiratory irritation

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure when handling 1-
Phenylcyclopentanecarboxylic acid.

PPE Category Recommended Equipment

Chemical safety goggles or safety glasses with
] side-shields are mandatory.[4] A face shield
Eye and Face Protection o ]
should be worn in situations where splashing or

significant dust generation is likely.

Wear chemical-resistant gloves (e.g., nitrile
_ _ rubber).[5][6] A lab coat must be worn and kept
Skin Protection
fully buttoned.[7] Inspect gloves before use and

change them immediately if contaminated.

All work should be conducted in a well-
ventilated area, preferably within a certified
) ) chemical fume hood, to prevent the inhalation of
Respiratory Protection ) ]
dust.[2][7] If a fume hood is not available and
dust may be generated, a NIOSH-approved

respirator is required.[8]

Operational and Disposal Plans

Safe Handling Procedures:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1362486?utm_src=pdf-body
https://www.benchchem.com/product/b1362486?utm_src=pdf-body
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://www.quicktest.co.uk/blogs/safety-documents/safety-equipment-for-handling-acids
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_6_Nitroindoline_2_carboxylic_acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC161140250&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_6_Nitroindoline_2_carboxylic_acid.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB1455250_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Preparation and Engineering Controls:

o Designate a specific area for handling 1-Phenylcyclopentanecarboxylic acid, ideally
within a chemical fume hood.[7]

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[2][3][9]

o Assemble all necessary equipment, such as spatulas, weigh boats, and glassware, before
starting work.

e Donning PPE:
o Put on all required PPE as detailed in the table above before handling the chemical.
e Handling:
o Avoid direct contact with skin, eyes, and clothing.
o Prevent the formation and dispersion of dust.
o Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2][3]
o Post-Handling Procedures:
o Decontaminate the work area and any used equipment.
o Remove PPE carefully to avoid cross-contamination.
Storage:
o Store in a cool, dry, and well-ventilated area.[2][3][9]
o Keep the container tightly closed when not in use.
» Store away from incompatible materials such as strong oxidizing agents.[9]

Disposal Plan:
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» All waste materials contaminated with 1-Phenylcyclopentanecarboxylic acid, including
disposable gloves, weigh boats, and paper towels, must be collected in a dedicated and
clearly labeled hazardous waste container.[7]

» Disposal of this chemical waste must be entrusted to a licensed waste disposal company.[2]

[3]
e Do not empty into drains.[2]

o Contaminated packaging should be disposed of in the same manner as the chemical,
ensuring the container is completely empty before disposal.

» All disposal activities must be in accordance with federal, state, and local environmental
regulations.[10]

Experimental Workflow
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Caption: Workflow for Safely Handling 1-Phenylcyclopentanecarboxylic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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